3-(p-Iodophenyl)-1-butanol

• CAS No.: 60075-81-2
• Molecular Formula: C10H13IO
• Molecular Weight: 276.11 g/mol
• IUPAC Name: 3-(4-iodophenyl)butan-1-ol
• InChI: InChI=1S/C10H13IO/c1-8(6-7-12)9-2-4-10(11)5-3-9/h2-5,8,12H,6-7H2,1H3
• InChI Key: OYCSFEFJBWCHEW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCO)C1=CC=C(C=C1)I

Description

3-(p-Iodophenyl)-1-butanol (CAS: 60075-81-2) is an aromatic alcohol with the molecular formula C₁₀H₁₃IO and a molecular weight of 276.11 g/mol . Its structure consists of a butanol chain substituted at the third carbon with a para-iodophenyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs

3-Phenyl-1-butanol (CAS: 2722-36-3)

• Molecular Formula : C₁₀H₁₄O
• Molecular Weight : 150.22 g/mol .
• Key Differences : Lacks the iodine substituent, resulting in lower molecular weight and reduced steric/electronic effects.
• Applications : Used in flavor/fragrance industries due to its alcohol functionality and aromaticity .

3-(p-Iodophenyl)-1-propanol (CAS: 60075-78-7)

• Molecular Formula : C₉H₁₁IO
• Molecular Weight : 262.09 g/mol .
• Key Differences: Shorter carbon chain (propanol vs. butanol), leading to reduced hydrophobicity.
• Reactivity: Para-iodophenyl group may undergo dehalogenation under specific conditions, as observed in iodinated quinolines .

1-Butanol, 3-methoxy-3-methyl (CAS: 56539-66-3)

• Molecular Formula : C₆H₁₄O₂
• Molecular Weight : 118.17 g/mol .
• Key Differences : Methoxy group replaces the iodophenyl substituent, drastically altering polarity and reactivity.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point/Density (if available)
3-(p-Iodophenyl)-1-butanol	276.11	Iodophenyl, -OH	Not reported
3-Phenyl-1-butanol	150.22	Phenyl, -OH	Not reported
3-(p-Iodophenyl)-1-propanol	262.09	Iodophenyl, -OH	112°C (0.4 Torr), 1.655 g/cm³
1-Butanol, 3-methoxy-3-methyl	118.17	Methoxy, -OH	Not reported